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Compound of Interest

Compound Name: 1,3-Dibromobenzene

Cat. No.: B047543

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the solubility of 1,3-dibromobenzene in
common organic solvents. Understanding the solubility characteristics of this compound is
crucial for its application in organic synthesis, materials science, and as an intermediate in the
manufacturing of pharmaceuticals and agrochemicals.

Physicochemical Properties of 1,3-Dibromobenzene

1,3-Dibromobenzene is a colorless to light yellow liquid at room temperature.[1] Its molecular
structure, featuring a benzene ring substituted with two bromine atoms at the meta positions,
defines its physical and chemical properties, including its solubility profile. The key
physicochemical properties are summarized below.
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Property Value Reference(s)
Molecular Formula CeHaBr2 [2][3]
Molecular Weight 235.90 g/mol [3114]
Appearance Colorless liquid [1][5]

Density 1.952 g/mL at 25 °C [6]

Melting Point -7°C [1][5]

Boiling Point 218-220 °C [5]

Water Solubility 0.068 g/L [61[7]

Solubility Profile and Data

Based on the principle of "like dissolves like," 1,3-dibromobenzene, a relatively non-polar
molecule, is expected to be sparingly soluble in polar solvents like water and readily soluble in
non-polar and moderately polar organic solvents.[8][9] Experimental observations confirm this,
showing it dissolves well in a variety of common organic solvents.[1]

While extensive quantitative data is limited in publicly available literature, the following table
summarizes the known solubility characteristics of 1,3-dibromobenzene.

Solvent Class Solvent SolubilitY Reference(s)
Description

Polar Protic Water Insoluble (0.068 g/L) [61[7]

Ethanol Soluble [10]

Aromatic Benzene Soluble [10]

Toluene Soluble

Ethers Diethyl Ether Very Soluble [10]

Halogenated Chloroform Soluble [10]

Non-Polar Heptane Soluble
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Note: "Soluble" and "Very Soluble" are qualitative descriptions from the cited literature. For
precise applications, experimental determination of quantitative solubility at the desired
temperature is recommended.

Experimental Protocols for Solubility Determination

Accurate determination of solubility is essential for process development, formulation, and
quality control. The Shake-Flask method is a widely recognized "gold standard" for determining
equilibrium solubility.[11][12]

Detailed Protocol: Equilibrium Shake-Flask Method

This method measures the thermodynamic equilibrium solubility of a compound in a specific
solvent at a controlled temperature.[13][14]

e Preparation:

o Add an excess amount of 1,3-dibromobenzene to a known volume of the chosen organic
solvent in a sealed, inert container (e.g., a glass vial or flask with a screw cap). The
excess solute ensures that a saturated solution is formed.[14]

e Equilibration:
o Place the sealed container in a constant temperature bath or shaker.

o Agitate the mixture at a constant speed for a sufficient period (typically 24-48 hours) to
ensure that equilibrium is reached between the dissolved and undissolved solute.[12][13]
The time required can vary and should be determined empirically.

e Phase Separation:

o After equilibration, cease agitation and allow the mixture to stand in the temperature bath
for several hours to permit the undissolved solute to settle.

o Carefully withdraw a clear aliquot of the supernatant (the saturated solution) using a
pipette. It is critical to avoid disturbing the undissolved excess solute. Filtration using a
syringe filter compatible with the solvent may also be employed.[14]
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e Analysis and Quantification:

o Dilute the obtained aliquot with a known volume of the solvent to bring the concentration
within the linear range of the analytical instrument.

o Quantify the concentration of 1,3-dibromobenzene in the diluted sample using a suitable
analytical technique. Common methods include:

» UV-Vis Spectrophotometry: Measure the absorbance at the wavelength of maximum
absorption (Amax) for 1,3-dibromobenzene and calculate the concentration using a
pre-established calibration curve.[15][16][17]

» High-Performance Liquid Chromatography (HPLC): Use a calibrated HPLC method for
precise quantification, especially in complex mixtures.[18]

» Nuclear Magnetic Resonance (NMR): Quantitative NMR (qNMR) can be used to
determine concentration by integrating the signal of the solute relative to a known
internal standard.[11][19][20]

o Calculation:

o Calculate the original concentration in the saturated solution by accounting for the dilution
factor. The result is typically expressed in units such as g/L, mg/mL, or mol/L.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the Shake-Flask method for determining

solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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